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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

For researchers, scientists, and drug development professionals requiring precise and accurate

quantification of ethylene glycol, the use of a stable isotope-labeled internal standard is

indispensable. Ethylene glycol-¹³C₂ serves as an ideal certified reference material (CRM) for

isotope dilution mass spectrometry (IDMS) and other quantitative analytical techniques. This

guide provides a comparative overview of commercially available Ethylene glycol-¹³C₂ CRMs,

detailing their specifications and providing a comprehensive experimental protocol for their

application.

Comparison of Commercially Available Ethylene
Glycol-¹³C₂ CRMs
The selection of a suitable CRM is critical for ensuring the reliability and reproducibility of

analytical data. Key parameters for consideration include isotopic enrichment, chemical purity,

and the availability of comprehensive certification. Below is a comparison of Ethylene glycol-

¹³C₂ CRMs from leading suppliers.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Format

Sigma-

Aldrich

(Merck)

Ethylene

glycol-¹³C₂
104700-12-1

99 atom %

¹³C[1]
≥99% (GC)[1]

Liquid

(solution)[1]

Cambridge

Isotope

Laboratories,

Inc.

Ethylene

glycol (1,2-

¹³C₂, 99%)

104700-12-1 99%[2] 98%[2] Neat[2]

MedchemExp

ress

Ethylene

glycol-¹³C₂
Not specified Not specified Not specified Not specified

Note: While other suppliers like Alfa Chemistry and LGC Standards offer ethylene glycol

reference materials, their isotopically labeled options were not as clearly detailed in the initial

search.[3][4] Shimadzu also offers a related standard, [¹³C₂,²H₄]-Ethylene glycol.[5]

Experimental Protocol: Quantification of Ethylene
Glycol in a Biological Matrix using IDMS
This protocol outlines a typical workflow for the quantification of ethylene glycol in a biological

sample (e.g., plasma, urine) using Ethylene glycol-¹³C₂ as an internal standard with gas

chromatography-mass spectrometry (GC-MS). The primary analytical method for ethylene

glycol involves derivatization followed by GC-MS.[6]

1. Materials and Reagents:

Ethylene glycol-¹³C₂ CRM

Unlabeled Ethylene glycol standard

Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane - BSTFA + 1% TMCS)

Organic solvent (e.g., Acetonitrile, Ethyl acetate)
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Biological matrix (e.g., plasma, urine)

Deionized water

2. Preparation of Standard Solutions:

Stock Solution of Ethylene glycol-¹³C₂ (Internal Standard): Accurately weigh a known amount

of the Ethylene glycol-¹³C₂ CRM and dissolve it in a known volume of deionized water to

prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

Stock Solution of Unlabeled Ethylene Glycol: Prepare a stock solution of unlabeled ethylene

glycol in deionized water in a similar manner.

Calibration Standards: Prepare a series of calibration standards by spiking known amounts

of the unlabeled ethylene glycol stock solution into the biological matrix. Add a fixed amount

of the Ethylene glycol-¹³C₂ internal standard stock solution to each calibration standard.

3. Sample Preparation:

Thaw the biological samples to be analyzed.

To a known volume of the sample (e.g., 100 µL), add a precise amount of the Ethylene

glycol-¹³C₂ internal standard solution.

Protein Precipitation (for plasma/serum): Add a protein precipitating agent like acetonitrile,

vortex, and centrifuge to separate the supernatant.

Extraction: Extract the ethylene glycol from the supernatant or urine sample using an

appropriate organic solvent.

Derivatization: Evaporate the solvent under a stream of nitrogen. Add the derivatizing agent

(e.g., BSTFA + 1% TMCS) and heat to facilitate the reaction (e.g., 60°C for 30 minutes). This

step converts the polar ethylene glycol into a more volatile silyl derivative suitable for GC

analysis.

4. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:
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Column: A suitable capillary column (e.g., DB-5ms, HP-5ms).

Injector: Split/splitless injector, operated in splitless mode.

Oven Program: A temperature gradient program to separate the analyte from other matrix

components.

Mass Spectrometer (MS) Conditions:

Ionization: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of both the

derivatized unlabeled ethylene glycol and the derivatized Ethylene glycol-¹³C₂.

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the unlabeled ethylene

glycol to the peak area of the Ethylene glycol-¹³C₂ internal standard against the

concentration of the unlabeled ethylene glycol in the calibration standards.

Determine the concentration of ethylene glycol in the unknown samples by calculating their

peak area ratios and interpolating from the calibration curve.

Workflow and Pathway Diagrams
To visually represent the experimental and logical processes, the following diagrams have been

generated using Graphviz.
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Caption: Experimental workflow for ethylene glycol quantification.
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Caption: Logic of using a CRM for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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